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Compound of Interest

Compound Name: p-Toluquinone

Cat. No.: B147270 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like p-Toluquinone (also known as 2-Methyl-1,4-benzoquinone) is paramount. This

guide provides immediate, essential safety protocols, operational plans, and disposal

procedures to minimize risks and ensure a safe laboratory environment.

Health Hazard Information
p-Toluquinone is classified as a hazardous chemical. It is harmful if swallowed, inhaled, or in

contact with skin.[1] It is known to cause serious eye irritation and skin irritation.[1] In some

cases, it is considered toxic if swallowed.[2] Therefore, strict adherence to safety protocols is

mandatory.

Physical and Chemical Properties
Understanding the physical and chemical properties of p-Toluquinone is crucial for safe

handling and storage.
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Property Value

Physical State Crystalline Powder Solid[2][3]

Appearance Yellowish green to Dark yellow[2][3]

Molecular Formula C₇H₆O₂[3]

Molecular Weight 122.12 g/mol [3]

Melting Point 66 - 70 °C / 150.8 - 158 °F[2]

Boiling Point 344 °C (lit.)[3]

Flash Point 85 °C (lit.)[3]

Density 1.173 g/cm³[3]

Solubility
Slightly soluble in water; soluble in ethanol and

ether.[3]

Personal Protective Equipment (PPE)
The correct selection and use of PPE are the most critical lines of defense against exposure.

All personnel handling p-Toluquinone must use the following equipment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AA36670&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/p-toluquinone.htm
https://www.fishersci.com/store/msds?partNumber=AA36670&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/p-toluquinone.htm
https://www.chemicalbook.com/msds/p-toluquinone.htm
https://www.chemicalbook.com/msds/p-toluquinone.htm
https://www.fishersci.com/store/msds?partNumber=AA36670&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/p-toluquinone.htm
https://www.chemicalbook.com/msds/p-toluquinone.htm
https://www.chemicalbook.com/msds/p-toluquinone.htm
https://www.chemicalbook.com/msds/p-toluquinone.htm
https://www.benchchem.com/product/b147270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Eye/Face Protection
Safety Glasses with side

shields or Goggles

Must meet ANSI Z87.1

standards.[4]

Face Shield

Required when there is a risk

of splashing or dust

generation.[1][4]

Skin Protection Chemical-resistant Gloves

Disposable nitrile or neoprene

gloves are recommended.

Inspect before use and change

immediately upon contact.[1]

[4]

Lab Coat

A flame-retardant lab coat or

gown should be worn and fully

buttoned.[4][5]

Protective Clothing

Long pants and closed-toe,

closed-heel shoes are

mandatory. Avoid polyester or

acrylic fabrics.[4]

Respiratory Protection
Dust Respirator / Air-Purifying

Respirator

Required if handling outside of

a fume hood or if dust may be

generated. Use a NIOSH-

approved respirator.[1][4][6]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling p-Toluquinone will minimize the risk of exposure and

accidents.

1. Preparation and Engineering Controls:

Ventilation: Always handle p-Toluquinone in a well-ventilated area, preferably inside a

certified chemical fume hood.[1][3]
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Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible

and have been recently tested.[6]

Pre-planning: Review the Safety Data Sheet (SDS) before beginning work.[1][2] Prepare all

necessary equipment and materials to avoid interruptions.

2. Handling the Chemical:

Donning PPE: Put on all required PPE before entering the handling area.

Avoiding Dust: Handle the solid carefully to prevent the formation and dispersal of dust.[1][3]

Portioning: If transferring the chemical, use non-sparking tools.[3]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory area.[1][3] Wash hands

thoroughly with soap and water after handling, even if gloves were worn.[1][3]

3. Storage:

Container: Keep the container tightly closed when not in use.[1][3]

Location: Store in a dry, cool, and well-ventilated place, away from incompatible materials

such as strong oxidizing agents.[2][3][7]

Security: Store the chemical in a locked-up area to restrict access.[2][3]

Disposal Plan: Step-by-Step Waste Management
Proper disposal is a critical component of the chemical lifecycle to ensure environmental and

personnel safety.

1. Waste Collection:

Contaminated Materials: All disposable PPE (gloves, etc.), weighing papers, and other

materials contaminated with p-Toluquinone should be collected in a designated, sealed,

and clearly labeled hazardous waste container.
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Excess Chemical: Do not attempt to wash excess p-Toluquinone down the drain.[3] Collect

it for disposal.

2. Spill Management:

Evacuate: Evacuate non-essential personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spread of the spill. For dust, carefully sweep it into an airtight

container, avoiding dispersal.[1]

Clean-up: Adhered or collected material should be promptly disposed of as hazardous

waste.[1]

3. Final Disposal:

Regulatory Compliance: Dispose of all waste (including contaminated containers) through an

approved waste disposal plant, following all applicable local, regional, and national

regulations.[3]

Safe Handling Workflow for p-Toluquinone
The following diagram illustrates the logical flow for safely managing p-Toluquinone in a

laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Storage

4. Disposal Phase

Review Safety Data Sheet (SDS)

Verify Fume Hood & Eyewash/Shower Functionality

Don Required Personal Protective Equipment (PPE)

Handle p-Toluquinone Inside Fume Hood

Proceed to Handle

Minimize Dust Generation

Spill Occurs?Use Non-Sparking Tools

Securely Close Container

Task Complete

Store in Cool, Dry, Ventilated, Locked Area

Wash Hands Thoroughly

Collect Contaminated Waste in Labeled Container

End of Session

Manage Spills Appropriately

Dispose Through Approved Waste Facility
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Caption: Workflow for safe p-Toluquinone handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b147270?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/T1244_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AA36670&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/p-toluquinone.htm
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.sigmaaldrich.com/US/en/sds/aldrich/461121
https://pim-resources.coleparmer.com/sds/96461.pdf
https://www.fishersci.com/store/msds?partNumber=AC105630051&countryCode=US&language=en
https://www.benchchem.com/product/b147270#personal-protective-equipment-for-handling-p-toluquinone
https://www.benchchem.com/product/b147270#personal-protective-equipment-for-handling-p-toluquinone
https://www.benchchem.com/product/b147270#personal-protective-equipment-for-handling-p-toluquinone
https://www.benchchem.com/product/b147270#personal-protective-equipment-for-handling-p-toluquinone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147270?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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